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Compound of Interest

Compound Name: CGP-74514 dihydrochloride

Cat. No.: B1150263 Get Quote

For Researchers, Scientists, and Drug Development Professionals

These application notes provide detailed protocols for the preparation, storage, and handling of

stock solutions of CGP-74514 dihydrochloride, a potent and selective inhibitor of cyclin-

dependent kinase 1 (CDK1).

Chemical and Physical Properties
CGP-74514 dihydrochloride is a valuable tool for studying the cell cycle and has potential

applications in cancer research. Accurate preparation of stock solutions is critical for

reproducible experimental results.

Property Value Reference

Molecular Weight 458.82 g/mol [1]

Chemical Formula C₁₉H₂₄ClN₇·2HCl [1]

Purity ≥98% [1]

Appearance Solid powder

IC₅₀ 25 nM (for CDK1) [2][3][4][5]

Solubility Data
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The solubility of CGP-74514 dihydrochloride is a key factor in determining the appropriate

solvent and maximum stock concentration.

Solvent
Maximum
Concentration
(mM)

Maximum
Concentration
(mg/mL)

Reference

Water 50 22.94 [1]

DMSO 100 45.88 [1]

Experimental Protocols
Materials

CGP-74514 dihydrochloride powder

Anhydrous Dimethyl Sulfoxide (DMSO) or sterile, deionized water

Sterile, polypropylene microcentrifuge tubes or vials

Calibrated micropipettes and sterile tips

Vortex mixer

Analytical balance

Protocol for Preparing a 10 mM Stock Solution in DMSO
Preparation: Before opening, bring the vial of CGP-74514 dihydrochloride powder to room

temperature. This prevents the condensation of moisture, which can affect the stability of the

compound.

Weighing: Accurately weigh the desired amount of the compound using a calibrated

analytical balance. For example, to prepare 1 mL of a 10 mM stock solution, weigh out 4.59

mg of CGP-74514 dihydrochloride.

Dissolution: Add the appropriate volume of anhydrous DMSO to the vial containing the

powder. For 1 mL of a 10 mM solution, add 1 mL of DMSO.
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Mixing: Cap the vial tightly and vortex thoroughly for at least 30 seconds to ensure complete

dissolution. Visually inspect the solution to confirm that no particulates are present. Gentle

warming in a water bath (not exceeding 37°C) may be used if necessary to aid dissolution,

but avoid excessive heat.

Aliquoting and Storage: To minimize freeze-thaw cycles, aliquot the stock solution into

smaller, single-use volumes in sterile polypropylene tubes. Store the aliquots at -20°C for

short-term storage (up to one month). For long-term storage, it is recommended to store at

-80°C.

Protocol for Preparing a 10 mM Stock Solution in Water
Preparation: Allow the vial of CGP-74514 dihydrochloride powder to equilibrate to room

temperature.

Weighing: Weigh the desired amount of the compound. For 1 mL of a 10 mM stock solution,

use 4.59 mg.

Dissolution: Add the appropriate volume of sterile, deionized water to the vial.

Mixing: Securely cap the vial and vortex until the solid is completely dissolved.

Aliquoting and Storage: Aliquot the aqueous stock solution into sterile tubes and store at

-20°C for up to one month.

Note on Batch-Specific Molecular Weight: The molecular weight can vary slightly between

batches due to hydration. For the most accurate preparation of stock solutions, always refer to

the batch-specific molecular weight provided on the product's certificate of analysis.

Application Notes
CGP-74514 dihydrochloride is a potent inhibitor of CDK1, a key kinase that, in complex with

cyclin B, drives the transition from the G2 to the M phase of the cell cycle. Inhibition of CDK1

leads to cell cycle arrest at the G2/M checkpoint and can induce apoptosis.

Recommended Working Concentrations
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The optimal working concentration of CGP-74514 dihydrochloride will vary depending on the

cell type and experimental design. A typical starting point for cell-based assays is to perform a

dose-response experiment ranging from 10 nM to 10 µM. Based on its IC₅₀ of 25 nM, effective

concentrations in cell culture are often in the nanomolar to low micromolar range.

Use in Cell Culture
When diluting the DMSO stock solution into aqueous cell culture media, ensure that the final

concentration of DMSO is kept low (typically below 0.5%) to avoid solvent-induced toxicity. It is

recommended to add the diluted compound to the cell culture medium and mix well before

applying it to the cells.
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Workflow for CGP-74514 Dihydrochloride Stock Solution Preparation
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Caption: Workflow for preparing CGP-74514 dihydrochloride stock solution.
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Simplified CDK1 Signaling Pathway and Inhibition by CGP-74514
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Caption: Inhibition of the CDK1/Cyclin B complex by CGP-74514.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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